Cas no 1376341-47-7 (6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one)

• Product Name: 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one
• CAS No: 1376341-47-7
• MF: C₁₆H₁₈F₂N₂O
• MW: 292.323730945587
• CID: 6232508
• PubChem ID: 72120827
• Update Time: 2025-09-28

6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 1376341-47-7
• 6-[(6,8-difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one
• AKOS033221985
• EN300-26611020
• 6-[(6,8-DIFLUORO-3,4-DIHYDRO-2H-QUINOLIN-1-YL)METHYL]-6-AZABICYCLO[3.2.0]HEPTAN-7-ONE
• Z1270079582
• 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one

• Inchi： 1S/C16H18F2N2O/c17-11-7-10-3-2-6-19(15(10)13(18)8-11)9-20-14-5-1-4-12(14)16(20)21/h7-8,12,14H,1-6,9H2
• InChI Key： FLFMIQRLXYARHK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2CCCN(C=21)CN1C(C2CCCC12)=O)F

Computed Properties

• Exact Mass: 292.13871953g/mol
• Monoisotopic Mass: 292.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Additional information on 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one

Research Brief on 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one (CAS: 1376341-47-7)

In recent years, the compound 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one (CAS: 1376341-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a difluorinated tetrahydroquinoline moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique chemical scaffold of this compound offers a versatile platform for drug discovery, enabling researchers to explore its pharmacological properties in depth.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 1376341-47-7. One notable area of investigation is its interaction with neurotransmitter receptors, where it has demonstrated selective binding affinity. For instance, preliminary in vitro assays indicate that this compound exhibits high specificity for certain subtypes of GABA receptors, which are critical targets for anxiolytic and anticonvulsant therapies. These findings suggest that 1376341-47-7 could serve as a lead compound for the development of novel CNS therapeutics.

The synthesis and optimization of 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluation. Researchers have employed a combination of traditional organic synthesis techniques and modern catalytic approaches to achieve efficient and scalable routes for its preparation. These developments are crucial for ensuring the compound's availability for preclinical and clinical studies.

In addition to its potential CNS applications, 1376341-47-7 has been investigated for its role in other therapeutic areas. For example, recent studies have explored its anti-inflammatory and neuroprotective properties, which could be leveraged in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate oxidative stress pathways and inhibit pro-inflammatory cytokines has been demonstrated in cellular and animal models, highlighting its multifaceted pharmacological profile.

Despite these promising findings, challenges remain in the development of 6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1376341-47-7 represents a compelling candidate for drug discovery, with its unique chemical structure and diverse biological activities. Ongoing research efforts are expected to uncover new insights into its therapeutic potential and pave the way for its application in treating various diseases. As the field progresses, continued investment in the study of this compound will be critical to realizing its full clinical benefits.